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Compound of Interest

Compound Name: Visnaginone

Cat. No.: B8781550

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Vishaginone, a benzofuran derivative. The information is curated for researchers,
scientists, and professionals in drug development, with a focus on structured data presentation,
detailed experimental methodologies, and visual representations of relevant processes.

Physical and Chemical Properties of Vishaginone

Vishaginone, with the IUPAC name 1-(6-hydroxy-4-methoxy-1-benzofuran-5-yl)ethanone, is a
compound of interest for its potential biological activities, including anti-inflammatory, analgesic,
antibacterial, and antitumor properties.[1][2] A summary of its key physical and chemical
properties is presented below.
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Property Value Source
Molecular Formula C11H1004 [1103114]
Molecular Weight 206.19 g/mol [1103114]
Exact Mass 206.05790880 Da [11[3]
CAS Number 484-27-5 [1][3]
Appearance To be determined [1]
Purity >98%‘ (or refer to th? o
Certificate of Analysis)
Solubility Soluble in DMSO and Ethanol [5]

Storage Conditions

Short term (days to weeks) at
0 - 4 °C; Long term (months to
years) at -20 °C

[1]

CC(=0)C1=C(C2=C(C=C10)O

SMILES [1][3]
C=C2)0C
INChI=1S/C11H1004/c1-

InChl 6(12)10-8(13)5-9-7(3-4-15- [1][3]
9)11(10)14-2/h3-5,13H,1-2H3
JGNYBYBMPAOPJD-

InChlKey [11[3]

UHFFFAOYSA-N

Experimental Protocols

Detailed methodologies for the synthesis and characterization of Vishaginone and its

derivatives are crucial for reproducibility and further research.

2.1. Synthesis of 5-acetyl-6-diethylaminoethoxy-4-methoxybenzo[b]furan (II) from Visnaginone

(Ia)

o Materials: Visnaginone (la), potassium carbonate, diethylaminoethyl chloride, acetone,

chloroform, sodium hydroxide solution (5%), anhydrous sodium sulfate.
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e Procedure:

o A mixture of Visnaginone (0.2 mole), potassium carbonate (5.4g), and diethylaminoethyl
chloride (0.47 mole) in acetone (340 mL) is refluxed with stirring for 10 hours.[6]

o The acetone mixture is filtered, and the filtrate is evaporated under reduced pressure.[6]

o The residue is extracted with chloroform.

o The chloroform extract is washed with a 5% sodium hydroxide solution and then with
water.[6]

o The extract is dried over anhydrous sodium sulfate and evaporated under reduced
pressure to yield 5-acetyl-6-diethylamino-ethoxy benzofuran (I) as a yellowish-white oil.[6]

2.2. General Procedure for the Preparation of 5-substituted cinnamoyl-4,6-
dimethoxybenzo[b]furans (llid,e)

o Materials: 6-Methoxy vishaginone (Ib), appropriate aromatic aldehyde, sodium hydroxide
solution (30%), ethyl alcohol, dilute HCI.

e Procedure:

[e]

6-Methoxy visnaginone Ib (0.1 mole) is dissolved in ethyl alcohol (15 mL).[6]

o

The appropriate aromatic aldehyde (0.1 mole) is added, followed by the addition of a 30%
solution of sodium hydroxide (12 mL).[6]

o

The mixture is stirred and allowed to stand at room temperature for 24 hours.[6]

[¢]

The reaction mixture is then diluted with water (270 mL) and acidified with dilute HCLI.[6]

[e]

The precipitate formed is filtered off and crystallized from ethyl alcohol.[6]

2.3. Spectroscopic Characterization

The structural elucidation of synthesized compounds is typically performed using a combination
of spectroscopic techniques.[7][8][9]
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« Infrared (IR) Spectroscopy: Used to identify the functional groups present in the molecule.
For example, the IR spectrum of compound Il showed characteristic absorption bands at
1640 cm~1 (C=0), 1225 cm~1 (C-N), and 1150 cm~t (C-O-C).[10]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
structure and chemical environment of the atoms. For instance, the *H-NMR spectrum of
compound Il was recorded in CDCls with TMS as an internal standard.[6][10]

o Mass Spectrometry (MS): Determines the molecular weight and elemental composition of

the compound.[8]

UV-Visible Spectroscopy: Used to study the electronic transitions within the molecule.[7][8]
Visualizations
3.1. Experimental Workflow: Synthesis of Visnaginone Derivatives

The following diagram illustrates the synthetic pathways for various derivatives of

Visnaginone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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